![molecular formula C12H13ClN4OS B2416655 (4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)(5-chlorothiophen-2-yl)methanone CAS No. 2197751-99-6](/img/structure/B2416655.png)
(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)(5-chlorothiophen-2-yl)methanone
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Description
(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)(5-chlorothiophen-2-yl)methanone, also known as TAK-659, is a small molecule inhibitor that is used in scientific research for its potential therapeutic applications.
Scientific Research Applications
Structural Characterization in Drug Synthesis
One significant application of this compound is in the synthesis of anti-tuberculosis drugs. A study by Eckhardt et al. (2020) reports the crystal and molecular structure of a related compound, emphasizing its relevance in the development of new anti-tuberculosis medication (Eckhardt et al., 2020).
Structural Analysis for Bioactive Compounds
Karthik et al. (2021) explored the structural and theoretical aspects of a similar compound with potential bioactivity. Their work includes detailed structural characterization and thermal properties analysis, highlighting the compound's stability and potential in bioactive applications (Karthik et al., 2021).
Synthesis Process Exploration
Research by Zheng Rui (2010) focused on the synthesis process of a related compound. This study provides insights into the efficient preparation methods and the structural identification of intermediates, which is crucial for understanding the compound's synthesis pathway (Zheng Rui, 2010).
Antimicrobial Activity Analysis
Studies by Patel et al. (2011) and Mallesha et al. (2014) investigated the antimicrobial properties of compounds structurally similar to (4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)(5-chlorothiophen-2-yl)methanone. These research efforts contribute to understanding the compound's potential use in combating bacterial and fungal infections (Patel et al., 2011); (Mallesha et al., 2014).
Application in Antiproliferative Activity
Research by Prasad et al. (2018) demonstrated the synthesis of a compound with antiproliferative activity, closely related to the compound of interest. This indicates potential applications in cancer treatment and pharmacological research (Prasad et al., 2018).
properties
IUPAC Name |
(5-chlorothiophen-2-yl)-[4-(triazol-2-yl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN4OS/c13-11-2-1-10(19-11)12(18)16-7-3-9(4-8-16)17-14-5-6-15-17/h1-2,5-6,9H,3-4,7-8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJVOUEBUMQPWRR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2N=CC=N2)C(=O)C3=CC=C(S3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.78 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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